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Compound of Interest

Compound Name: Dimethoxydimethylsilane

Cat. No.: B074317

Dimethoxydimethylsilane (DMDMS), a versatile organosilicon compound, serves as a crucial
component in a variety of chemical syntheses and applications. This guide provides a detailed
overview of its core physical properties, offering valuable data for researchers, scientists, and
professionals in drug development and materials science.

Core Physical and Chemical Properties

Dimethoxydimethylsilane is a colorless, clear liquid with a characteristic alcohol-like odor. Its
chemical structure consists of a central silicon atom bonded to two methyl groups and two
methoxy groups, giving it the molecular formula C4H1202Si.[1] This structure dictates its
physical characteristics and reactivity, particularly its sensitivity to moisture.[2] The compound
hydrolyzes in the presence of water, releasing methanol and forming reactive silanols that can
condense into siloxane polymers.[3][4]

Quantitative Physical Data

The following table summarizes the key physical properties of dimethoxydimethylsilane,
compiled from various sources to provide a comprehensive reference.
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Property Value Units Conditions Citations
Molecular Weight  120.22 g/mol [11[21[5]

Clear, colorless
Appearance o - [1]6]

liquid
Density 0.864 to 0.88 g/mL at 25 °C [11[7]
Boiling Point 81 to 82 °C at 760 mmHg [2][8]
Melting Point -80 °C [2][8]
Flash Point -8 °C Closed Cup [2][4]
Refractive Index 1.369t0 1.371 - at 20 °C [2]
Vapor Pressure 89 mmHg at 25 °C
Viscosity 0.44 cSt at 20 °C [4]
Water Solubility Decomposes - [3]
Dielectric

3.66 - [3][8]
Constant

Experimental Protocols for Property Determination

The determination of the physical properties of chemical compounds like
dimethoxydimethylsilane relies on standardized, internationally recognized experimental
methods. These protocols ensure accuracy, reproducibility, and comparability of data across
different laboratories.

Boiling Point Determination

The boiling point is typically determined according to OECD Guideline 103. A common method
involves using a distillation apparatus where the liquid is heated, and the temperature at which
the vapor pressure equals the atmospheric pressure is recorded. For a substance like DMDMS
with a boiling point of 81-82°C, standard laboratory glassware under atmospheric pressure is
sufficient.[2]
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Density Measurement

Density is often measured using a pycnometer or a digital density meter, following protocols
similar to OECD Guideline 109. The method involves precisely measuring the mass of a known
volume of the substance at a controlled temperature, typically 25°C.[7]

Refractive Index Measurement

The refractive index, a measure of how light propagates through the substance, is determined
using a refractometer (e.g., an Abbé refractometer). This is performed according to OECD
Guideline 107. The measurement is taken at a specified temperature, usually 20°C, using a
specific wavelength of light (typically the sodium D-line, 589 nm).

Flash Point Determination

The flash point is a critical safety parameter indicating the lowest temperature at which vapors
will ignite with an ignition source. For a highly flammable liquid like DMDMS, a closed-cup
method such as the Pensky-Martens (ASTM D93) or a similar apparatus is used, as described
in OECD Guideline 102.[4]

Logical Workflow for Physical Property Analysis

The characterization of a chemical substance involves a logical sequence of analyses. The
following diagram illustrates a typical workflow for determining the key physical properties of a
liquid chemical such as dimethoxydimethylsilane.
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Workflow for Physical Property Determination of DMDMS
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Caption: Logical workflow for the experimental determination of key physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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